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Compound of Interest

Compound Name: Boc-3-Nitro-L-Phenylalanine

Cat. No.: B558683

Essential Safety and Handling Guide for Boc-3-
Nitro-L-Phenylalanine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Boc-3-Nitro-L-Phenylalanine. The following
procedures for operations and disposal are designed to ensure a safe laboratory environment.

Chemical Profile: While a comprehensive Safety Data Sheet (SDS) for Boc-3-Nitro-L-
Phenylalanine is not ubiquitously available, its structure—containing a nitroaromatic group and
a Boc-protected amino acid—necessitates careful handling. The nitro group, in particular,
warrants attention due to the potential for reactivity and associated hazards common to this
functional group. Information from analogous compounds suggests that it should be handled as
a potential irritant.

Quantitative Data Summary

The following table summarizes key physical and chemical data for Boc-3-Nitro-L-
Phenylalanine. Note that some data points are not readily available and are marked as such.
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Property

Value

Reference

Chemical Name

(2S)-2-{|(tert-

butoxy)carbonyllamino}-3-(3-

nitrophenyl)propanoic acid

[1]

CAS Number 131980-29-5 [1][2][3]
Molecular Formula C14H18N206 [1112][3]
Molecular Weight 310.3 g/mol [11121[3]
Appearance White powder [2]
Purity = 99% (Chiral purity) [2]

GHS Hazard Classification

Not Classified (by single
reporting entity)

[1]

Storage Temperature

0-8 °C

[2]

Flash Point

> 93.3 °C (200 °F)

[3]

Hazardous Decomposition

Products

Carbon monoxide (CO),
Carbon dioxide (C0O2),
Nitrogen oxides (NOXx)

[4]

Operational Plan: Safe Handling Protocol

Adherence to a systematic operational workflow is critical to minimize exposure and ensure

safety when working with Boc-3-Nitro-L-Phenylalanine.

Engineering Controls and Preparation

Ventilation: All manipulations of solid Boc-3-Nitro-L-Phenylalanine, including weighing and

transferring, must be conducted in a certified chemical fume hood to prevent inhalation of

dust particles.[5][6]

Emergency Equipment: Ensure that a safety shower and an eyewash station are

unobstructed and readily accessible in the immediate work area.[7]
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o Spill Kit: A spill kit containing appropriate absorbent materials for chemical spills should be

available.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory. Based on guidelines for similar nitroaromatic

compounds, the following should be worn:[5]

PPE Category

Item

Specifications and
Rationale

Eye Protection

Safety Goggles

Must be worn at all times and
conform to EN 166 or OSHA
29 CFR 1910.133 standards to
protect against dust and
splashes.[5][7]

Face Protection

Face Shield

Recommended in addition to
goggles when there is a

significant risk of splashing.[5]

Hand Protection

Chemical-resistant gloves

Nitrile gloves are suitable for
incidental contact. Inspect
gloves for integrity before each
use and replace them

immediately if contaminated.[5]

[8]

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and kept fully
buttoned to provide a barrier
against accidental skin

contact.[5]

Respiratory Protection

NIOSH-approved respirator

Recommended if dust
formation is likely or if working

outside of a fume hood.[5][7]

Step-by-Step Handling Procedure
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e Preparation: Before handling, ensure all necessary PPE is donned correctly.

» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
contain any dust. Use smooth, careful movements to minimize dust generation.

e During Experimentation:

o Keep containers of Boc-3-Nitro-L-Phenylalanine clearly labeled and tightly sealed when

not in use.
o Avoid direct contact with skin and eyes.[7]
o Do not eat, drink, or smoke in the laboratory.
e Post-Handling:

o Thoroughly wash hands with soap and water after handling the chemical, even when
gloves have been worn.[5]

o Clean the work area, decontaminating surfaces as appropriate.

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[3]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact _ o
water. Seek medical attention if irritation

develops or persists.[3][7]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[3][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[3]

Disposal Plan

Proper disposal of Boc-3-Nitro-L-Phenylalanine and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

» Solid Chemical Waste: Collect unused or waste Boc-3-Nitro-L-Phenylalanine in a
dedicated, sealable, and clearly labeled container.

o Contaminated Materials: All materials that have come into contact with the chemical, such as
weighing paper, gloves, and wipes, must be collected in a separate, sealed container for
hazardous waste.[9]

Container Labeling

o Clearly label all waste containers with the full chemical name: "Boc-3-Nitro-L-
Phenylalanine” and appropriate hazard warnings.[9]
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Storage of Waste

o Store sealed waste containers in a designated, well-ventilated chemical waste accumulation
area. This area should be secure and away from incompatible materials.[9]

Final Disposal

o The recommended method for disposal is through a licensed and reputable chemical waste
disposal company.[9]

e Under no circumstances should this chemical be poured down the drain.

Visualized Workflows

The following diagrams illustrate the key processes for handling and disposal.
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Caption: Workflow for the safe handling of Boc-3-Nitro-L-Phenylalanine.
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Waste Collection
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Caption: Step-by-step procedure for the proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558683#personal-protective-equipment-for-handling-
boc-3-nitro-l-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitrobenzaldoxime.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_BOC_L_Phenylalanine_C_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6286003&productDescription=N-BOC-3-METHL-L-PHENLALA9+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.benchchem.com/pdf/Proper_Disposal_of_BOC_L_Phenylalanine_d8_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b558683#personal-protective-equipment-for-handling-boc-3-nitro-l-phenylalanine
https://www.benchchem.com/product/b558683#personal-protective-equipment-for-handling-boc-3-nitro-l-phenylalanine
https://www.benchchem.com/product/b558683#personal-protective-equipment-for-handling-boc-3-nitro-l-phenylalanine
https://www.benchchem.com/product/b558683#personal-protective-equipment-for-handling-boc-3-nitro-l-phenylalanine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

